N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide

• IUPAC Name: N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H21N3O2/c1-2-15-19-17(22-20-15)13-9-6-10-14(11-13)18-16(21)12-7-4-3-5-8-12/h6,9-12H,2-5,7-8H2,1H3,(H,18,21)
• InChI Key: GVPUYMXGPWJBGX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)C3CCCCC3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide, also known as EOC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EOC belongs to the class of oxadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide is not fully understood. However, studies have suggested that N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide may exert its biological activities by modulating various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has also been shown to inhibit the activity of various enzymes such as COX-2 and MMP-9.
Biochemical and Physiological Effects:
N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide can induce apoptosis in cancer cells by activating caspases and downregulating anti-apoptotic proteins. N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, suggesting its potential as an anti-inflammatory agent. In animal studies, N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been shown to exhibit analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide also has some limitations, including its poor solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for the research on N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide. One potential direction is to explore the use of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide as a potential anticancer agent in combination with other chemotherapeutic agents. Another direction is to investigate the potential of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide as a neuroprotective agent. Additionally, the development of novel N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide derivatives with improved solubility and stability could lead to the discovery of new therapeutic agents.

Synthesis Methods

The synthesis of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been reported using different methods such as the reaction of 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid with cyclohexylamine and 3-bromoaniline, followed by coupling with cyclohexanecarboxylic acid. Another method involves the reaction of 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid with 3-aminophenylcyclohexylcarboxylate, followed by the addition of acetic anhydride.

Scientific Research Applications

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has also been studied for its anti-inflammatory and analgesic properties. In agriculture, N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been evaluated for its potential as a pesticide due to its insecticidal and fungicidal activities. In material science, N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)cyclohexanecarboxamide has been explored for its potential as a building block for the synthesis of novel materials.